Cas no 81-73-2 (6-aminonaphth[2,3-c]acridine-5,8,14(13H)-trione)
![6-aminonaphth[2,3-c]acridine-5,8,14(13H)-trione structure](https://ossimg.kuujia.com/scimg/500/81-73-2x500.png)
81-73-2 structure
Product Name:6-aminonaphth[2,3-c]acridine-5,8,14(13H)-trione
6-aminonaphth[2,3-c]acridine-5,8,14(13H)-trione Chemical and Physical Properties
Names and Identifiers
-
- 6-aminonaphth[2,3-c]acridine-5,8,14(13H)-trione
- 6-amino-13H-naphtho[2,3-c]acridine-5,8,14-trione
- NS00038152
- SCHEMBL11135578
- 81-73-2
- EINECS 201-373-4
- Naphth[2,3-c]acridine-5,8,14(13H)-trione, 6-amino-
- Naphth(2,3-c)acridine-5,8,14(13H)-trione, 6-amino-
- DTXSID5058854
- 6-Aminonaphth(2,3-c)acridine-5,8,14(13H)-trione
- DB-229492
- FLAHKOFOWMLBFH-UHFFFAOYSA-N
-
- Inchi： 1S/C21H12N2O3/c22-14-9-13-18(23-15-8-4-3-7-12(15)19(13)24)17-16(14)20(25)10-5-1-2-6-11(10)21(17)26/h1-9H,22H2,(H,23,24)
- InChI Key： FLAHKOFOWMLBFH-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC=CC=2C(C2=C(C=C3C(C4C=CC=CC=4NC3=C21)=O)N)=O
Computed Properties
- Exact Mass: 340.085
- Monoisotopic Mass: 340.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 0
- Complexity: 647
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.3A^2
- XLogP3: 3.8
Experimental Properties
- Density: 1.476
- Boiling Point: 671.9°C at 760 mmHg
- Flash Point: 360.1°C
- Refractive Index: 1.75
6-aminonaphth[2,3-c]acridine-5,8,14(13H)-trione Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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